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Compound of Interest

Compound Name: Aldose reductase-IN-4

Cat. No.: B12402597 Get Quote

This document provides immediate safety, handling, and disposal protocols for Aldose
reductase-IN-4, a potent inhibitor of aldose reductase. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices and mitigate potential hazards.

Compound Identification and Properties
A summary of the known physical and chemical properties of Aldose reductase-IN-4 is

provided below. As the toxicological properties of this compound have not been thoroughly

investigated, it should be handled with care, assuming it is potentially hazardous.
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Property Value

IUPAC Name 1-[(4-fluoro-2-hydroxyphenyl)sulfonyl]-1H-indole

Molecular Formula C₁₄H₁₀FNO₃S

Molecular Weight 291.3 g/mol [1][2]

CAS Number 2446136-17-8[1][2]

Appearance Solid (presumed)

Solubility Soluble in DMSO[3]

Storage

Store at room temperature in the continental

US; may vary elsewhere. Refer to the Certificate

of Analysis for specific storage conditions.[1][4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Aldose reductase-IN-4 to ensure

appropriate PPE is selected. The following table outlines the minimum recommended PPE.
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PPE Category Specification Rationale

Hand Protection

Disposable nitrile gloves

(minimum 4 mil thickness).

Consider double gloving.[5][6]

To prevent skin contact with

the compound.[5]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[6][7]

To protect eyes from splashes

and airborne particles.

Body Protection

A lab coat is required in all wet

laboratories.[8] Flame-

retardant lab coat is

recommended if flammable

solvents are used.

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area or

chemical fume hood. If

aerosols may be generated,

use a NIOSH-approved

respirator.

To prevent inhalation of dust or

aerosols.

Footwear Closed-toe shoes.[6][7]
To protect feet from spills and

falling objects.

Handling and Operational Procedures
Adherence to standard laboratory safety protocols is crucial when working with Aldose
reductase-IN-4.

3.1. Engineering Controls

Ventilation: Handle the compound in a well-ventilated laboratory. For procedures that may

generate dust or aerosols, use a chemical fume hood.[9]

3.2. Safe Handling Practices
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[10]

Avoid Inhalation and Ingestion: Do not breathe dust or vapor. Do not eat, drink, or smoke in

the laboratory.[9][10]

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly. Ensure

the container is appropriately labeled with the compound name, concentration, solvent, and

date.

Transfers: Use appropriate tools (e.g., spatulas, pipettes) for transfers to minimize the

creation of dust or aerosols.

3.3. First Aid Measures

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of Aldose reductase-IN-4 and contaminated materials is essential to prevent

environmental contamination and ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10763724&countryCode=FR&language=en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.fishersci.fr/store/msds?partNumber=10763724&countryCode=FR&language=en
https://www.benchchem.com/product/b12402597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not discard down the drain.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated, sealed, and labeled

hazardous waste container.

Contaminated PPE (e.g., gloves, lab coats)

Dispose of in a designated hazardous waste

container. Do not launder contaminated lab

coats with personal clothing.

Solutions
Collect in a labeled hazardous waste container

for chemical waste.

Experimental Workflow
The following diagram outlines the standard workflow for handling Aldose reductase-IN-4 in a

laboratory setting, from preparation to disposal.

Workflow for Handling Aldose reductase-IN-4

Preparation Experimentation
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Safe handling workflow for Aldose reductase-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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